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Compound of Interest

Compound Name:
2-Chloro-5-

(tributylstannyl)pyrimidine

Cat. No.: B185266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of 2-Chloro-5-(tributylstannyl)pyrimidine, a key organometallic intermediate in

modern organic synthesis.

Core Chemical Properties
2-Chloro-5-(tributylstannyl)pyrimidine is a versatile building block, particularly valued for its

application in palladium-catalyzed cross-coupling reactions. Its bifunctional nature, possessing

both a reactive chloro-substituent and a tributylstannyl moiety, allows for selective and

sequential functionalization of the pyrimidine core.

Property Value Reference

CAS Number 155191-68-7 [1][2]

Molecular Formula C₁₆H₂₉ClN₂Sn [1][2]

Molecular Weight 403.58 g/mol [2]

Physical Form Liquid [1]

Solubility
Low solubility in water; good

solubility in organic solvents.[1]
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Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-Chloro-5-
(tributylstannyl)pyrimidine is not readily available in the searched literature, a general

synthetic approach can be inferred from the synthesis of similar organostannyl pyrimidines. The

synthesis of the related compound, 2-(tributylstannyl)pyrimidine, involves the reaction of 2-

chloropyrimidine with tributyltin hydride in the presence of a strong base like lithium

diisopropylamide (LDA).

A plausible synthetic route is visualized below:
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2,5-dichloropyrimidine

1. n-BuLi, THF, -78 °C

Lithium-halogen exchange

Forms lithiated pyrimidine

2. Tributyltin chloride (Bu₃SnCl)

2-Chloro-5-(tributylstannyl)pyrimidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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